N-(6-bromobenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide

• IUPAC Name: N-(6-bromo-1,3-benzothiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide
• InChI: InChI=1S/C20H13BrN4O3S/c21-15-5-8-17-18(10-15)29-20(23-17)24(12-13-2-1-9-22-11-13)19(26)14-3-6-16(7-4-14)25(27)28/h1-11H,12H2
• InChI Key: NYVHCNOJHWZTAF-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CN=C1)CN(C2=NC3=C(S2)C=C(C=C3)Br)C(=O)C4=CC=C(C=C4)[N+](=O)[O-]
• Molecular Formula: C20H13BrN4O3S
• Molecular Weight: 469.3 g/mol

Description

“N-(6-bromobenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide” is a complex organic compound that contains several functional groups, including a bromobenzo[d]thiazol group, a nitro group, and a pyridinylmethyl group. Compounds with similar structures have been studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and the general properties of its functional groups. The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its structure and the properties of its functional groups. For example, the presence of the nitro group could make the compound more reactive. The exact properties would need to be determined experimentally.

Mechanism of Action

The mechanism of action of N-(6-bromobenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide involves the inhibition of a specific protein kinase known as PAK4. This kinase is involved in various cellular processes, including cell growth, proliferation, and survival. By inhibiting the activity of PAK4, this compound can inhibit cancer cell growth and proliferation.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects. In cancer cells, this compound can inhibit cell growth and induce apoptosis. In neuronal cells, this compound can modulate the activity of certain neurotransmitter receptors, leading to changes in neuronal signaling and behavior.

Advantages and Limitations for Lab Experiments

One advantage of using N-(6-bromobenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide in lab experiments is its specificity for PAK4 kinase. This compound can selectively inhibit the activity of PAK4 without affecting other kinases, making it a valuable tool for studying the role of PAK4 in cancer and other cellular processes. However, one limitation of using this compound is its potential toxicity and side effects, which may limit its use in certain experimental systems.

Future Directions

There are several future directions for research involving N-(6-bromobenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide. One potential direction is to investigate its potential as a therapeutic agent for cancer and neurological disorders. Another direction is to explore its effects on other cellular processes and signaling pathways. Additionally, further studies are needed to determine the optimal dosing and administration of this compound in various experimental systems.

Synthesis Methods

The synthesis of N-(6-bromobenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide involves the reaction of 2-aminothiophenol with 6-bromo-2-chlorobenzoic acid in the presence of potassium carbonate. The resulting product is then reacted with 4-nitrobenzoyl chloride and pyridine-3-carboxaldehyde to yield this compound.

Scientific Research Applications

N-(6-bromobenzo[d]thiazol-2-yl)-4-nitro-N-(pyridin-3-ylmethyl)benzamide has potential applications in various scientific research areas, including cancer research, neurobiology, and drug discovery. This compound has been shown to inhibit the activity of a specific protein kinase, which is involved in cancer cell growth and proliferation. Additionally, this compound has been found to modulate the activity of certain neurotransmitter receptors, making it a potential therapeutic agent for neurological disorders.